2-(Thiophen-2-yl)benzoyl chloride

• IUPAC Name: 2-thiophen-2-ylbenzoyl chloride
• InChI: InChI=1S/C11H7ClOS/c12-11(13)9-5-2-1-4-8(9)10-6-3-7-14-10/h1-7H
• InChI Key: JVOVWZAGQKKACR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC=CS2)C(=O)Cl
• Molecular Formula: C11H7ClOS
• DSSTOX Substance ID: DTXSID30383777
• Molecular Weight: 222.69 g/mol
• CAS RN: 97677-81-1

Description

“2-(Thiophen-2-yl)benzoyl chloride” is a synthetic organic compound with potential applications in various fields of research and industry. It is a clear yellow to dark brown liquid. Thiophene-based analogs, like this compound, have been of interest to a growing number of scientists as a potential class of biologically active compounds.

Synthesis Analysis

Thiophene derivatives are synthesized using various methods. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom with the formula C4H4S. The molecular formula of “2-(Thiophen-2-yl)benzoyl chloride” is C11H7ClOS.

Chemical Reactions Analysis

Thiophene derivatives are synthesized using various reactions. For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives. The Paal–Knorr reaction is known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Physical And Chemical Properties Analysis

“2-(Thiophen-2-yl)benzoyl chloride” is a clear yellow to dark brown liquid. It is insoluble in water and denser than water. The molecular weight of the compound is 222.69 g/mol. The compound has a density of 1.305g/cm3 and a boiling point of 346.2ºC at 760mmHg.

Scientific Research Applications

Antimicrobial Applications

“2-(Thiophen-2-yl)benzoyl chloride” may have potential antimicrobial properties. .

Medicinal Chemistry

In medicinal chemistry, thiophene-based analogs are considered a potential class of biologically active compounds. .

Pharmaceutical Testing

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Therapeutic Importance

. It’s plausible that “2-(Thiophen-2-yl)benzoyl chloride” could also be explored for similar therapeutic applications.

Mechanism of Action

Target of Action

2-(Thiophen-2-yl)benzoyl chloride is a thiophene-based compound. Thiophene derivatives have been identified as potential biologically active compounds . They have been used in the development of advanced compounds with a variety of biological effects . For instance, they have been used as PI3Kα/mTOR dual inhibitors .

Mode of Action

For example, some thiophene derivatives are known to act as voltage-gated sodium channel blockers .

Biochemical Pathways

Thiophene derivatives affect various biochemical pathways. They have been reported to exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties

Result of Action

Thiophene derivatives have been reported to exhibit a variety of biological effects . For instance, some thiophene derivatives have shown high antibacterial activity against S. aureus .

Future Directions

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.